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Compound of Interest

Compound Name: ETBICYPHAT

Cat. No.: B057809 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the proper disposal procedures

for ETBICYPHAT (Ethyl Bicyclic Phosphate), a synthetic, non-competitive GABA antagonist.

Adherence to these guidelines is critical due to its classification as a Dangerous Good for

transport[1].

Chemical and Physical Properties of ETBICYPHAT
A summary of the known physical and chemical properties of ETBICYPHAT is provided in the

table below. This information is essential for a comprehensive understanding and safe handling

of the compound.
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Property Value

CAS Number 1005-93-2

Alternate Names Ethyl Bicyclic Phosphate

Molecular Formula C6H11O4P

Molecular Weight 178.12 g/mol

Appearance Solid

Boiling Point 213.1°C at 760 mmHg[2]

Melting Point 207.5°C[3]

Flash Point 96.9°C[3]

Density 1.3 g/cm³[3]

Experimental Protocols for Safe Disposal
While specific experimental protocols for the neutralization or deactivation of ETBICYPHAT are

not publicly available, the following procedures are based on best practices for the disposal of

hazardous chemical waste. These steps are designed to mitigate risks and ensure compliance

with general safety regulations.

Personnel Safety: Before handling ETBICYPHAT, all personnel must be equipped with

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves

Safety glasses with side-shields or goggles

A lab coat or protective clothing

In case of dust or aerosol generation, a NIOSH-approved respirator is necessary[4].

Disposal Procedure:
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Waste Segregation: Do not mix ETBICYPHAT waste with other chemical waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

It should be collected in a dedicated, properly labeled hazardous waste container.

Containerization: Use a leak-proof, puncture-resistant container that is compatible with

ETBICYPHAT. The container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "ETBICYPHAT".

Waste Accumulation: Store the waste container in a designated, well-ventilated, and secure

area, away from incompatible materials. Keep the container closed except when adding

waste.

Spill Management: In the event of a spill, contain the material to prevent it from entering

drains or waterways. Use an absorbent material to clean up the spill and collect the

contaminated materials in a sealed container for disposal as hazardous waste.

Final Disposal: Arrange for the collection and disposal of the ETBICYPHAT waste through

your institution's licensed hazardous waste disposal service. All disposal must be carried out

in accordance with local, state, and federal regulations[4][5]. Never dispose of ETBICYPHAT
down the drain or in the regular trash[6].

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ETBICYPHAT,

from initial handling to final disposal.
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Caption: ETBICYPHAT Disposal Workflow Diagram.
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Disclaimer: The information provided here is for guidance purposes only. Always consult the

official Safety Data Sheet (SDS) for ETBICYPHAT and adhere to the specific protocols and

regulations established by your institution and local authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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